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An In-depth Technical Guide to Sanger's Reagent (1-Fluoro-2,4-dinitrobenzene)

Introduction
1-Fluoro-2,4-dinitrobenzene (FDNB), commonly known as Sanger's reagent, is a chemical

compound that plays a pivotal role in the history of biochemistry, particularly in protein

sequencing.[1][2] Developed by Frederick Sanger in 1945, its application in identifying the N-

terminal amino acids of polypeptides was a foundational step that ultimately led to the complete

sequencing of insulin, a landmark achievement for which Sanger was awarded the Nobel Prize.

[3][4] This guide provides a comprehensive overview of the physical and chemical properties of

FDNB, its mechanism of action, experimental protocols for its use, and its applications for

researchers, scientists, and professionals in drug development.

Physical and Chemical Properties
FDNB is a pale yellow crystalline solid or oily liquid at room temperature.[4][5][6] Its high

reactivity is attributed to the presence of two electron-withdrawing nitro groups positioned ortho

and para to the fluorine atom, which facilitates nucleophilic aromatic substitution.[4][7]

Quantitative Physical Properties
The key physical properties of Sanger's reagent are summarized in the table below for easy

reference.
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Property Value Citations

IUPAC Name 1-Fluoro-2,4-dinitrobenzene

Synonyms

Sanger's reagent, DNFB,

FDNB, 2,4-

Dinitrofluorobenzene

[1][8][9]

Chemical Formula C₆H₃FN₂O₄ [1]

Molar Mass 186.10 g/mol [1][9][10]

Appearance
Pale yellow crystals or oily

liquid
[1][4][5][9]

Melting Point
25.8 - 30 °C (78.4 - 86.0 °F;

298.9 - 303.1 K)
[1][4][7]

Boiling Point

296 °C (565 °F; 569 K) at 760

mmHg 178 °C (352 °F) at 25

mmHg 137 °C (279 °F) at 2.0

mmHg

[5][7][10]

Density ~1.48 g/cm³ [1][4][7]

Refractive Index 1.5690 (at 20 °C) [5]

Solubility Data
FDNB's solubility is a critical factor in its application in biochemical reactions. It is sparingly

soluble in water but shows good solubility in various organic solvents.

Solvent Solubility Citations

Water
Sparingly soluble; 0.0086 M (at

15 °C)
[5][6][11]

8 M Urea 0.062 M (at 15 °C) [11]

Organic Solvents

Soluble in ethanol, ether,

benzene, acetone, chloroform,

and propylene glycol

[5][6][9]
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Chemical Reactivity and Mechanism
The primary chemical utility of FDNB lies in its reaction with free amino groups in peptides and

proteins. This reaction is a classic example of nucleophilic aromatic substitution.[12] The N-

terminal α-amino group of a polypeptide chain acts as a nucleophile, attacking the carbon atom

to which the fluorine is attached. The fluorine atom is subsequently displaced, forming a highly

stable dinitrophenyl (DNP) derivative of the peptide, which is characteristically yellow.[4][13]

This DNP-peptide bond is resistant to acid hydrolysis, a procedure used to break the peptide

bonds and release the individual amino acids.[1][14] Consequently, after complete acid

hydrolysis of the DNP-peptide, the N-terminal amino acid remains tagged as a DNP-amino

acid, which can then be isolated and identified.[2][3]
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DNP-Polypeptide
(Yellow Derivative)

Nucleophilic
Aromatic Substitution

Polypeptide
(with N-Terminal NH₂)

6M HCl
(Acid Hydrolysis)

Cleavage of
Peptide Bonds

DNP-Amino Acid
(N-Terminal Residue)

Free Amino Acids
(from rest of chain)
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Amino Acid

Chromatographic
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Start: Protein Sample

1. Labeling Reaction
Add FDNB in alkaline buffer (pH 8-9)

2. Purification
Precipitate and wash with ether to remove excess FDNB

3. Acid Hydrolysis
Heat with 6M HCl to cleave peptide bonds

4. Extraction
Use ether to separate DNP-amino acid (organic phase)

from free amino acids (aqueous phase)

5. Identification
Analyze organic phase via chromatography (e.g., HPLC)

End: N-Terminal Amino Acid Identified

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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